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Compound of Interest

Compound Name:

N-(2,4-

dimethoxybenzyl)cyclohexanamin

e

CAS No.: 356093-86-2

Cat. No.: B1298165

Get Quote

This in-depth technical guide provides a comprehensive analysis of the expected spectral data

for N-(2,4-dimethoxybenzyl)cyclohexanamine, a secondary amine with potential applications

in pharmaceutical and chemical research. This document is intended for researchers,

scientists, and drug development professionals, offering a detailed examination of its Nuclear

Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) characteristics. Given

the limited availability of public experimental spectra for this specific compound, this guide

synthesizes predicted data based on established spectroscopic principles and data from

analogous structures to present a thorough analytical profile.

Introduction: The Importance of Spectroscopic
Characterization
N-(2,4-dimethoxybenzyl)cyclohexanamine (Molecular Formula: C₁₅H₂₃NO₂, CAS: 356093-

86-2) is a secondary amine containing a cyclohexyl group and a 2,4-dimethoxybenzyl group

attached to a central nitrogen atom.[1] The structural elucidation and purity assessment of such

molecules are paramount in research and development. Spectroscopic techniques are the
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cornerstone of this characterization, providing a detailed fingerprint of the molecule's structure

and connectivity. This guide will delve into the expected outcomes of ¹H NMR, ¹³C NMR, IR,

and MS analyses, explaining the causality behind the expected spectral features.

Molecular Structure and Key Functional Groups
A clear understanding of the molecular structure is fundamental to interpreting its spectral data.

The following diagram illustrates the structure of N-(2,4-dimethoxybenzyl)cyclohexanamine
and the numbering convention used for the subsequent spectral assignments.

Caption: Molecular structure of N-(2,4-dimethoxybenzyl)cyclohexanamine.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a

molecule. The following sections detail the predicted ¹H and ¹³C NMR spectra.

Predicted ¹H NMR Data
The proton NMR spectrum provides information on the number of different types of protons and

their neighboring environments. The predicted chemical shifts (δ) are presented in parts per

million (ppm) relative to a tetramethylsilane (TMS) internal standard.
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Chemical Shift
(δ) ppm

Multiplicity Integration Assignment Rationale

~7.1-7.2 d 1H Ar-H (H6')

Aromatic proton

ortho to the

benzyl group.

~6.4-6.5 m 2H Ar-H (H3', H5')

Aromatic protons

on the

dimethoxy-

substituted ring.

~3.80 s 3H O-CH₃

Methoxy group

protons at the 2-

position of the

aromatic ring.

~3.78 s 3H O-CH₃

Methoxy group

protons at the 4-

position of the

aromatic ring.

~3.70 s 2H Ph-CH₂-N

Benzylic protons,

deshielded by

the adjacent

nitrogen and

aromatic ring.

~2.4-2.6 m 1H
N-CH

(Cyclohexyl)

Methine proton

on the cyclohexyl

ring directly

attached to the

nitrogen.

~1.0-2.0 m 11H Cyclohexyl-CH₂

& N-H

Overlapping

signals from the

remaining

cyclohexyl

methylene

protons and the

N-H proton. The
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N-H signal is

expected to be

broad.

Expertise & Experience: The chemical shifts for the 2,4-dimethoxybenzyl group are predicted

based on data for 2,4-dimethoxybenzylamine and related structures.[2] The benzylic protons

are expected to appear as a singlet due to the absence of adjacent protons. The cyclohexyl

protons will exhibit complex multiplets due to spin-spin coupling, with the proton alpha to the

nitrogen appearing at the most downfield position in the aliphatic region.[3] The N-H proton

signal is often broad and can be confirmed by D₂O exchange, which would cause the peak to

disappear.[3]

Predicted ¹³C NMR Data
The ¹³C NMR spectrum provides information on the different carbon environments in the

molecule.
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Chemical Shift (δ) ppm Assignment Rationale

~160.0 Ar-C (C2')
Aromatic carbon attached to

the methoxy group.

~158.0 Ar-C (C4')
Aromatic carbon attached to

the methoxy group.

~130.0 Ar-C (C6') Aromatic carbon.

~120.0 Ar-C (C1') Quaternary aromatic carbon.

~104.0 Ar-C (C5') Aromatic carbon.

~98.0 Ar-C (C3') Aromatic carbon.

~58.0 N-CH (Cyclohexyl)

Methine carbon of the

cyclohexyl ring attached to

nitrogen.[4][5]

~55.5 O-CH₃ Methoxy carbons.

~50.0 Ph-CH₂-N

Benzylic carbon, deshielded by

the adjacent nitrogen and

aromatic ring.[4]

~33.0 Cyclohexyl-CH₂
Carbons of the cyclohexyl ring.

[5]

~26.0 Cyclohexyl-CH₂
Carbons of the cyclohexyl ring.

[5]

~25.0 Cyclohexyl-CH₂
Carbons of the cyclohexyl ring.

[5]

Expertise & Experience: The assignments for the aromatic carbons are based on known

substituent effects of methoxy groups on a benzene ring.[6] The carbons directly attached to

the electronegative oxygen atoms of the methoxy groups are the most deshielded. The

benzylic and cyclohexyl carbons attached to the nitrogen are also deshielded compared to

simple alkanes.[3]
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Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule based on the

absorption of infrared radiation.

Wavenumber
(cm⁻¹)

Intensity Assignment Rationale

~3300-3500 Weak-Medium N-H Stretch

Characteristic for

secondary amines.

This band is typically

sharper than the O-H

stretch of alcohols.[3]

~3000-3100 Medium Aromatic C-H Stretch

Characteristic of C-H

bonds on the benzene

ring.

~2850-2950 Strong Aliphatic C-H Stretch

From the cyclohexyl

and benzyl methylene

groups.

~1610, ~1500 Medium-Strong C=C Stretch
Aromatic ring

stretching vibrations.

~1250-1300 Strong
Ar-O-C Stretch

(asymmetric)

Characteristic of the

aryl ether linkage of

the methoxy groups.

~1020-1075 Strong
Ar-O-C Stretch

(symmetric)

Characteristic of the

aryl ether linkage of

the methoxy groups.

~1100-1200 Medium C-N Stretch

Stretching vibration of

the carbon-nitrogen

bond.[4]

Trustworthiness: The presence of a weak to medium intensity band in the 3300-3500 cm⁻¹

region is a strong indicator of the N-H bond of the secondary amine.[3] The strong absorptions

corresponding to the C-O stretching of the methoxy groups and the aromatic C=C stretching
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further confirm the presence of the 2,4-dimethoxybenzyl moiety. The strong aliphatic C-H

stretching bands are consistent with the cyclohexyl group.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its structural elucidation.

Molecular Ion: The nominal molecular weight of N-(2,4-dimethoxybenzyl)cyclohexanamine is

249 g/mol . In electron ionization (EI) mass spectrometry, the molecular ion peak (M⁺) is

expected at m/z = 249. According to the nitrogen rule, a molecule with an odd number of

nitrogen atoms will have an odd molecular weight, which is consistent with the proposed

structure.[3]

Key Fragmentation Pathways: The primary fragmentation pathway for amines is alpha-

cleavage, where the bond between the carbon alpha to the nitrogen and the adjacent carbon is

broken.[3]

[C15H23NO2]+•
m/z = 249

[C9H11O2]+•
m/z = 151

α-cleavage

[C14H20NO2]+
m/z = 234

Loss of CH3•

[C6H12N]+
m/z = 98

α-cleavage

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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